Cas no 1361482-52-1 (6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid)

• Product Name: 6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid
• CAS No: 1361482-52-1
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4968695
• Update Time: 2025-07-22

6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-7-3-5(4-8(14)10(7)15)6-1-2-9(12(18)19)17-11(6)16/h1-4H,(H2,16,17)(H,18,19)
• InChI Key： HAEWRIPULGZXNW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(C(=O)O)N=C1N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 3.9
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid

Introduction to 6-Amino-5-(3,4,5-trichlorophenyl)picolinic Acid (CAS No. 1361482-52-1) and Its Emerging Applications in Chemical Biology

6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid, identified by the chemical identifier CAS No. 1361482-52-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse pharmacological and biochemical roles. The presence of an amino group at the 6-position and a 3,4,5-trichlorophenyl substituent at the 5-position imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical modifications and biological investigations.

The synthesis of 6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid involves multi-step organic transformations that highlight the compound's structural complexity. The introduction of chlorine atoms into the aromatic ring enhances its electronic properties, enabling interactions with various biological targets. This feature has been exploited in recent studies to develop novel compounds with enhanced binding affinities and selectivity. The compound's solubility profile and stability under different conditions also make it suitable for various experimental applications in both in vitro and in vivo settings.

Recent research has demonstrated the potential of 6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid as a precursor in the development of bioactive molecules. For instance, its structural motif has been incorporated into designed peptides and small molecules aimed at modulating enzyme activity and receptor binding. One notable study published in a leading chemical biology journal highlighted its role in inhibiting specific proteases involved in inflammatory pathways. The mechanism of action involves precise interactions with the active sites of these enzymes, leading to reduced enzymatic activity and subsequent modulation of cellular signaling cascades.

The versatility of 6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid extends beyond its protease-inhibiting properties. Researchers have also explored its potential as a chelating agent for metal ions, which is particularly relevant in developing therapeutic strategies for metal toxicity and metal-based therapeutics. The compound's ability to coordinate with transition metals such as copper and iron has been investigated in detail, revealing promising results for applications in metallodrug development. These findings underscore the compound's significance as a multifunctional tool in medicinal chemistry.

In addition to its biochemical applications, 6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid has shown promise in material science research. Its aromatic structure and functional groups make it a suitable candidate for designing advanced materials with tailored electronic properties. For example, it has been used as a building block in the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in flexible electronics and optoelectronic devices, where precise control over molecular structure is crucial.

The synthesis and characterization of 6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid have also contributed to advancements in synthetic methodology. Techniques such as high-throughput screening and computational chemistry have been employed to optimize its production process and explore new derivatives with enhanced properties. These efforts have not only improved the yield and purity of the compound but also provided insights into its reactivity patterns, which are essential for further derivatization.

Future directions in the study of 6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid include exploring its role in drug discovery pipelines. Its structural features make it an attractive candidate for further modifications aimed at improving pharmacokinetic properties such as solubility and bioavailability. Additionally, its potential as an intermediate in the synthesis of complex natural products has not been fully explored. Collaborative efforts between synthetic chemists and biologists are expected to yield novel compounds with therapeutic potential.

The impact of 6-Amino-5-(3,4,5-trichlorophenyl)picolinic acid on interdisciplinary research is evident from its contributions to both chemical biology and material science. Its unique combination of structural features and functional groups continues to inspire new research avenues and innovations. As our understanding of its properties grows, so does its importance as a versatile chemical entity with broad applications across multiple scientific disciplines.